Cas no 5972-46-3 (Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis-)

• Product Name: Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis-
• CAS No: 5972-46-3
• MF: C₂₀H₃₆Cl₂O₂
• MW: 379.404644966125
• CID: 337480
• PubChem ID: 71442733
• Update Time: 2025-04-19

Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneoctanoic acid, 2,2-dichloro-3-octyl-, methyl ester, cis-
• methyl 8-[(1S,3R)-2,2-dichloro-3-octylcyclopropyl]octanoate
• DTXSID40851593
• 5972-46-3

• Inchi： 1S/C20H36Cl2O2/c1-3-4-5-6-8-11-14-17-18(20(17,21)22)15-12-9-7-10-13-16-19(23)24-2/h17-18H,3-16H2,1-2H3/t17-,18+/m1/s1
• InChI Key： RBBFOQZPMREZHL-MSOLQXFVSA-N
• SMILES： ClC1([C@@H](CCCCCCCC(=O)OC)[C@H]1CCCCCCCC)Cl

Computed Properties

• Exact Mass: 378.20948
• Monoisotopic Mass: 378.2092358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3